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Compound of Interest

Compound Name: Antibacterial agent 170

Cat. No.: B12389844

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einleitung

Die Analyse der bakteriellen Wachstumskurve ist eine grundlegende Technik in der
Mikrobiologie zur Untersuchung der Populationsdynamik von Bakterien im Zeitverlauf.[1][2] Sie
liefert wichtige Einblicke in die Auswirkungen von antimikrobiellen Verbindungen. Eine typische
Wachstumskurve besteht aus vier Phasen: Latenzphase (Lag-Phase), exponentielle Phase
(Log-Phase), stationdre Phase und Absterbephase.[3] Angesichts der zunehmenden
Bedrohung durch antibiotikaresistente Bakterien ist die Entwicklung neuer antibakterieller
Wirkstoffe von entscheidender Bedeutung.

MC-170 ist ein 2,2-disubstituiertes Indol-3-on-Derivat, das eine starke und selektive
antibakterielle Aktivitat gegen Staphylococcus aureus (S. aureus), einschliel3lich Methicillin-
resistenter Stamme (MRSA), gezeigt hat.[4][5] Studien deuten darauf hin, dass MC-170 seine
Wirkung entfaltet, indem es auf die Zytoplasmamembran abzielt und den Stoffwechsel von
Phosphatidylglycerin (PG) hemmt.[4][5][6] Dieser Anwendungshinweis beschreibt detaillierte
Protokolle zur Bewertung der antibakteriellen Wirksamkeit von MC-170 mittels Analyse der
Wachstumskurve.

Anwendung

Die Analyse der bakteriellen Wachstumskurve wird verwendet, um die Hemmung des
Bakterienwachstums bei verschiedenen Konzentrationen von MC-170 quantitativ zu bewerten.
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Diese Methode ermdglicht die Bestimmung wichtiger Parameter wie der minimalen
Hemmkonzentration (MHK) und liefert ein dynamisches Profil der antibakteriellen Aktivitat der
Verbindung im Zeitverlauf.

Experimentelle Protokolle

Fur diese Protokolle wird Staphylococcus aureus (z. B. ATCC 25923 oder MRSA ATCC 43300)
als Modellorganismus verwendet. Die Kulturen werden typischerweise bei 37 °C in Tryptic Soy
Broth (TSB) oder Brain Heart Infusion (BHI) bebritet.[7][8]

Protokoll 1: Bestimmung der minimalen
Hemmkonzentration (MHK)

Dieses Protokoll bestimmt die niedrigste Konzentration von MC-170, die das sichtbare
Wachstum von S. aureus hemmt.

Materialien:

S. aureus-Kultur Giber Nacht

Muller-Hinton-Bouillon (MHB) oder Tryptic Soy Broth (TSB)

MC-170-Stammldsung (in DMSO gelost)

Sterile 96-Well-Mikrotiterplatten

Pipetten und sterile Spitzen

Inkubator (37 °C)

Plattenlesegeréat (optional, fuir OD-Messungen)
Verfahren:

o Bereiten Sie eine serielle zweifache Verdinnung der MC-170-Stammldsung in MHB direkt in
den Wells der 96-Well-Platte vor. Die Endkonzentrationen sollten einen relevanten Bereich
abdecken (z. B. von 64 pg/ml bis 0,125 pg/ml).
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e Passen Sie die S. aureus-Kultur tiber Nacht auf eine Konzentration von ca. 5 x 10"5 KBE/ml
in frischem MHB an.

 Inokulieren Sie jedes Well (mit Ausnahme der Sterilitatskontrolle) mit der angepassten
Bakteriensuspension. Das Endvolumen in jedem Well sollte 200 pl betragen.

» SchlieRen Sie eine Positivkontrolle (Bakterien ohne MC-170) und eine Negativkontrolle (nur
Bouillon) ein.

¢ Inkubieren Sie die Platte bei 37 °C fir 18-24 Stunden.

e Bestimmen Sie die MHK als die niedrigste Konzentration von MC-170, die kein sichtbares
Wachstum (Tribung) zeigt.

Protokoll 2: Analyse der bakteriellen Wachstumskurve
mit MC-170-Behandlung

Dieses Protokoll berwacht das Bakterienwachstum im Zeitverlauf in Gegenwart verschiedener
Konzentrationen von MC-170.

Materialien:

S. aureus-Kultur tiber Nacht

e Tryptic Soy Broth (TSB)

¢ MC-170-Losungen (in Konzentrationen basierend auf der MHK, z. B. 0,5x MHK, 1x MHK, 2x
MHK, 4x MHK)

o Sterile Kulturrohrchen oder Erlenmeyerkolben

o Spektralphotometer

o Kulvetten

e Inkubator mit Schuttler (37 °C)

Verfahren:
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 Inokulieren Sie frisches TSB mit der S. aureus-Kultur tiber Nacht, um eine Anfangs-OD600
von ~0,05 zu erreichen.

» Teilen Sie die inokulierte Kultur in separate Kolben auf.

e Flgen Sie MC-170 zu jedem Kolben hinzu, um die gewinschten Endkonzentrationen (z. B.
0x, 0,5x, 1x, 2X, 4x MHK) zu erreichen. Ein Kolben ohne MC-170 dient als
Wachstumskontrolle.

 Inkubieren Sie die Kolben bei 37 °C mit Schutteln (ca. 200 U/min).

e Messen Sie zu regelméaRigen Zeitpunkten (z. B. alle 30-60 Minuten fur 12-24 Stunden) die
optische Dichte bei 600 nm (OD600) jeder Kultur mit einem Spektralphotometer.[1][9][10]
Verwenden Sie steriles TSB als Blindwert.

o Stellen Sie die OD600-Werte gegen die Zeit grafisch dar, um die Wachstumskurven zu
erstellen.

Datenprasentation

Die aus den Experimenten gewonnenen quantitativen Daten sollten zur einfachen
Interpretation und zum Vergleich in Tabellen zusammengefasst werden.

Tabelle 1: Minimale Hemmkonzentration (MHK) von MC-170 gegen S. aureus

Bakterienstamm MHK (pg/ml)
S. aureus ATCC 25923 1
MRSA ATCC 43300 2

Daten basieren auf veroffentlichten
Ergebnissen.[4][5]

Tabelle 2: OD600-Messungen von S. aureus ATCC 25923 mit MC-170-Behandlung im
Zeitverlauf
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. Kontrolle (0 0,5 pg/ml MC- 1 pg/ml MC- 2 pg/ml MC-
Zeit (Stunden)
Hg/ml) 170 (0,5x MHK) 170 (1x MHK) 170 (2x MHK)
0 0.051 0.050 0.052 0.051
1 0.098 0.085 0.060 0.053
2 0.215 0.150 0.058 0.052
4 0.750 0.410 0.055 0.050
6 1.350 0.620 0.053 0.049
8 1.680 0.750 0.051 0.048
12 1.810 0.810 0.050 0.047
24 1.820 0.815 0.049 0.046
Hypothetische
Daten zur
Veranschaulichu
ng.
Visualisierung

Diagramme sind unerlasslich, um komplexe Arbeitsablaufe und Mechanismen zu
veranschaulichen.
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Abbildung 1: Experimenteller Arbeitsablauf fur die Analyse der bakteriellen Wachstumskurve.
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Abbildung 2: Vorgeschlagener Wirkmechanismus von MC-170 in S. aureus.
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Interpretation der Ergebnisse

o Kontrollgruppe (0 pg/ml): Sollte eine typische bakterielle Wachstumskurve mit deutlichen
Lag-, Log- und stationaren Phasen zeigen.

¢ Sub-MHK-Konzentrationen (z. B. 0,5x MHK): Kénnen im Vergleich zur Kontrolle eine l&angere
Lag-Phase, eine reduzierte Wachstumsrate (flachere Steigung in der Log-Phase) und eine
geringere Zelldichte in der stationédren Phase aufweisen.

 MHK und héhere Konzentrationen (= 1x MHK): Sollten eine signifikante oder vollstandige
Hemmung des Wachstums zeigen, was zu einer flachen Linie nahe der anfanglichen OD600
fuhrt. Dies deutet auf eine bakteriostatische oder bakterizide Wirkung hin.

Schlussfolgerung

Die Analyse der bakteriellen Wachstumskurve ist eine robuste Methode zur Charakterisierung
der antibakteriellen Aktivitat von Verbindungen wie MC-170. Die hier beschriebenen Protokolle
bieten einen standardisierten Ansatz zur Bewertung der Wirksamkeit von MC-170 gegen S.
aureus. Die Ergebnisse bestatigen, dass MC-170 das Wachstum von S. aureus
konzentrationsabhangig hemmt, was mit seinem vorgeschlagenen Mechanismus der Stérung
des Phospholipidstoffwechsels in der Zellmembran tbereinstimmt.[4][5] Diese Methode ist fur
die praklinische Bewertung neuer antimikrobieller Wirkstoffe von unschatzbarem Wert.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Analyse der bakteriellen Wachstumskurve mit MC-170-
Behandlung]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12389844+#bacterial-growth-curve-analysis-with-mc-
170-treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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